2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C19H23NO3/c1-5-22-17-9-7-6-8-16(17)20-19(21)15(4)23-18-12-13(2)10-11-14(18)3/h6-12,15H,5H2,1-4H3,(H,20,21)
• InChI Key: IDHNTGGTANAPHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(C)OC2=C(C=CC(=C2)C)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as A-836,339 and belongs to the class of drugs called CB1 receptor antagonists. The CB1 receptor is a type of cannabinoid receptor found in the central nervous system, and its antagonists have been studied for their therapeutic potential in several diseases.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide involves its binding to the CB1 receptor in the central nervous system. By blocking the CB1 receptor, this compound can reduce the activity of the endocannabinoid system, which is involved in several physiological processes such as appetite, metabolism, and pain perception.
Biochemical and Physiological Effects:
Studies have shown that this compound can have several biochemical and physiological effects. It has been found to reduce food intake and body weight in animal models of obesity. It also improves glucose metabolism and insulin sensitivity in animal models of diabetes. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide in lab experiments is its potent CB1 receptor antagonism. This allows researchers to study the effects of blocking the CB1 receptor in various physiological processes. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide. One potential application is in the treatment of obesity and diabetes. Studies have shown that CB1 receptor antagonists can improve glucose metabolism and reduce body weight, making them a promising therapeutic option for these diseases. Another future direction is in the treatment of addiction. CB1 receptor antagonists have been shown to reduce drug-seeking behavior in animal models, and further research is needed to determine their potential efficacy in humans. Additionally, the development of more soluble analogs of this compound could improve its utility in lab experiments.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(2-ethoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent CB1 receptor antagonist, which makes it a promising candidate for the treatment of several diseases such as obesity, diabetes, and addiction. Studies have shown that CB1 receptor antagonists can reduce food intake and body weight, improve glucose metabolism, and reduce drug-seeking behavior.